Cas no 516521-96-3 (2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride)

• Product Name: 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride
• CAS No: 516521-96-3
• MF: C₁₀H₁₁ClF₂N₂
• MW: 232.657548189163
• MDL: MFCD27991652
• CID: 5058172
• PubChem ID: 73424993
• Update Time: 2025-06-29

2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride
• 2,2-DIFLUORO-2-(1H-INDOL-3-YL)ETHANAMINE HCL

• MDL： MFCD27991652
• Inchi： 1S/C10H10F2N2.ClH/c11-10(12,6-13)8-5-14-9-4-2-1-3-7(8)9;/h1-5,14H,6,13H2;1H
• InChI Key： IJXFNLLFWSPMSU-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)(C1=CNC2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 232.0578824g/mol
• Monoisotopic Mass: 232.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride

Introduction to 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride (CAS No. 516521-96-3)

2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride, identified by its CAS number 516521-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fluorinated indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluorine atoms and an indole moiety, contribute to its unique chemical properties and biological interactions, making it a subject of intense research interest.

The indole core is a well-documented pharmacophore in drug discovery, with numerous bioactive molecules featuring this structural motif. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmission, immune modulation, and anti-inflammatory effects. The introduction of fluorine atoms into the indole framework often enhances the metabolic stability and binding affinity of the molecule, which are critical factors in the development of effective pharmaceutical agents.

In recent years, there has been a surge in research focused on fluorinated amines as key structural components in drug candidates. The amine functional group in 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride not only contributes to the compound's solubility and bioavailability but also serves as a site for further chemical modifications. The hydrochloride salt form of this compound improves its stability and crystallinity, facilitating its use in both laboratory research and potential clinical applications.

One of the most compelling aspects of 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride is its potential as a precursor or intermediate in the synthesis of more complex pharmacological entities. Researchers have explored its reactivity in various chemical transformations, including nucleophilic substitutions and condensation reactions, which can yield novel compounds with tailored biological activities. The fluorine atoms present in the molecule can also be leveraged in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups and diversify the molecular structure.

Current studies in medicinal chemistry highlight the importance of fluorinated indole derivatives in addressing unmet medical needs. For instance, researchers have investigated analogs of this compound for their potential anti-cancer properties. The combination of the indole scaffold and fluorine substitution has been shown to modulate signaling pathways involved in tumor growth and metastasis. Preclinical data suggests that such compounds may exhibit inhibitory effects on kinases and other enzymes critical to cancer cell proliferation.

The pharmacokinetic profile of 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride is another area of active investigation. Fluorine atoms are known to influence drug metabolism by affecting enzyme binding affinities and reducing oxidative degradation. This can lead to improved bioavailability and prolonged half-life for therapeutic agents containing fluorine moieties. Understanding these interactions is crucial for optimizing drug design and ensuring efficacy in vivo.

Furthermore, the synthesis of 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry have been employed to enhance scalability and reproducibility. These advancements not only facilitate academic research but also pave the way for industrial production if future clinical trials demonstrate promising results.

The role of computational chemistry in studying 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting expensive experimental trials. This approach accelerates the drug discovery pipeline by identifying promising candidates early on. Additionally, machine learning algorithms have been trained on large datasets containing fluorinated indole derivatives to predict novel bioactivities based on structural features.

In conclusion, 2,2-Difluoro-2-(1H-indol-3-yl)ethanamine hydrochloride (CAS No. 516521-96-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated indole derivatives, this compound will likely remain at the forefront of medicinal chemistry innovation.